molecular formula C9H4F6O2 B8635649 2-Fluoro-4-(perfluoroethyl)benzoic acid

2-Fluoro-4-(perfluoroethyl)benzoic acid

Cat. No.: B8635649
M. Wt: 258.12 g/mol
InChI Key: OFQGPZZCMGSNCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-4-(perfluoroethyl)benzoic acid is a fluorinated benzoic acid derivative characterized by a fluorine atom at the ortho-position (C2) and a perfluoroethyl (-CF₂CF₃) group at the para-position (C4). The perfluoroethyl substituent is a strong electron-withdrawing group (EWG) due to its high electronegativity and inductive effects, which significantly enhances the acidity of the carboxylic acid moiety compared to non-fluorinated analogs.

Properties

Molecular Formula

C9H4F6O2

Molecular Weight

258.12 g/mol

IUPAC Name

2-fluoro-4-(1,1,2,2,2-pentafluoroethyl)benzoic acid

InChI

InChI=1S/C9H4F6O2/c10-6-3-4(1-2-5(6)7(16)17)8(11,12)9(13,14)15/h1-3H,(H,16,17)

InChI Key

OFQGPZZCMGSNCB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(C(F)(F)F)(F)F)F)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Physicochemical Properties

The electronic and steric effects of substituents at the C4 position of 2-fluoro-benzoic acid derivatives critically influence their acidity, solubility, and reactivity.

Table 1: Substituent Effects on Acidity and Solubility

Compound Substituent Acidity (pKa)* Solubility Profile Key Applications References
2-Fluoro-4-(perfluoroethyl)benzoic acid -CF₂CF₃ ~1.5–2.5 (estimated) Low (lipophilic) Material synthesis, catalysts [Inferred]
2-Fluoro-4-(trifluoromethyl)benzoic acid -CF₃ ~2.8 Moderate in polar solvents Radiolabeled HDAC inhibitors
2-Fluoro-4-(tetrazol-5-yl)benzoic acid -Tetrazole ~3.2 High (ionic interactions) CO₂-selective MOFs
2-Fluoro-4-methoxybenzoic acid -OCH₃ ~4.1 High in aqueous media Intermediate in organic synthesis
2-Fluoro-4-(pyrazol-5-yl)benzoic acid -Pyrazole ~3.5 Moderate Anticancer agents

*Estimated or literature-derived values.

  • Acidity : The perfluoroethyl group induces stronger acidity than trifluoromethyl (-CF₃) or tetrazolyl groups due to cumulative electron-withdrawing effects . Methoxy (-OCH₃), an electron-donating group, reduces acidity significantly .
  • Solubility : Lipophilicity increases with fluorinated substituents (-CF₂CF₃ > -CF₃ > -Tetrazole), impacting extraction efficiency and membrane permeability. For example, benzoic acid derivatives with EWGs exhibit higher distribution coefficients in emulsion liquid membranes, enabling rapid extraction .

Table 3: Performance in MOFs

Compound CO₂ Adsorption Capacity (mmol/g) Stability Reference
2-Fluoro-4-(tetrazol-5-yl)benzoic acid 4.1 (at 1 bar, 293 K) High
Non-fluorinated 4-(tetrazol-5-yl)benzoic acid 3.2 Moderate
  • The perfluoroethyl analog is hypothesized to further improve CO₂ selectivity due to increased hydrophobicity and polarizability .

Toxicity Considerations

Quantitative structure-toxicity relationship (QSTR) models for benzoic acids suggest that electronegative substituents like fluorine reduce acute toxicity (higher LD₅₀) by decreasing bioavailability . However, perfluoroalkyl groups may pose environmental persistence concerns.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.